![molecular formula C8H7BrN2 B1339806 5-Bromo-2-methylimidazo[1,2-a]pyridine CAS No. 74420-51-2](/img/structure/B1339806.png)
5-Bromo-2-methylimidazo[1,2-a]pyridine
Cat. No. B1339806
M. Wt: 211.06 g/mol
InChI Key: MWCDNYHSYJDDJP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08110585B2
Procedure details
6-Bromopyridin-2-amine (25.0 g, 144 mmol) and 1-chloroacetone (20.0 mL, 251 mmol) were dissolved in ethanol (300 mL) and the mixture was heated under reflux for 3 days. The precipitated solid was collected by filtration and dissolved in dichloromethane. The solution was washed with saturated aqueous sodium hydrogen carbonate solution, and dried over anhydrous sodium sulfate, and the solvent was evaporated under reduced pressure to give the title compound (25.0 g, yield 75%).
Name
Yield
75%
Identifiers
|
REACTION_CXSMILES
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[Br:1][C:2]1[N:7]=[C:6]([NH2:8])[CH:5]=[CH:4][CH:3]=1.Cl[CH2:10][C:11]([CH3:13])=O>C(O)C>[Br:1][C:2]1[N:7]2[CH:10]=[C:11]([CH3:13])[N:8]=[C:6]2[CH:5]=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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25 g
|
|
Type
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reactant
|
|
Smiles
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BrC1=CC=CC(=N1)N
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|
Name
|
|
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Quantity
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20 mL
|
|
Type
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reactant
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Smiles
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ClCC(=O)C
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|
Name
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|
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Quantity
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300 mL
|
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Type
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solvent
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|
Smiles
|
C(C)O
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Conditions
Other
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Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
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the mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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under reflux for 3 days
|
|
Duration
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3 d
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FILTRATION
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Type
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FILTRATION
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|
Details
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The precipitated solid was collected by filtration
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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dissolved in dichloromethane
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WASH
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Type
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WASH
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|
Details
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The solution was washed with saturated aqueous sodium hydrogen carbonate solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous sodium sulfate
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the solvent was evaporated under reduced pressure
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC1=CC=CC=2N1C=C(N2)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 25 g | |
| YIELD: PERCENTYIELD | 75% | |
| YIELD: CALCULATEDPERCENTYIELD | 82.3% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
